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Compound of Interest

Compound Name:
5-(4-Bromophenyl)thiophene-2-

carbaldehyde

CAS No.: 38401-70-6

Cat. No.: B1273530

Get Quote

Introduction & Significance
5-(4-Bromophenyl)thiophene-2-carbaldehyde is a bifunctional heterocyclic building block

characterized by a thiophene core flanked by a reactive formyl group and a brominated phenyl

ring. Its structural asymmetry allows for selective orthogonal functionalization—the aldehyde

serves as an electrophile for condensation reactions (e.g., Knoevenagel, Schiff base

formation), while the aryl bromide remains available for subsequent palladium-catalyzed cross-

coupling (e.g., Suzuki, Stille, Buchwald-Hartwig).

This molecule is pivotal in two primary fields:

Organic Electronics: As a precursor for donor-π-acceptor (D-π-A) systems used in Organic

Light-Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVs).[1]

Medicinal Chemistry: As a scaffold for synthesizing antimicrobial Schiff bases and

fluorescent biological probes.
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Physicochemical Profile
Property Data

CAS Number 38401-70-6

IUPAC Name 5-(4-Bromophenyl)thiophene-2-carbaldehyde

Molecular Formula C₁₁H₇BrOS

Molecular Weight 267.14 g/mol

Appearance Yellow to orange crystalline solid

Solubility
Soluble in CH₂Cl₂, CHCl₃, THF, Toluene;

Insoluble in water

Melting Point
130–135 °C (Typical range for analogues; verify

batch certificate)

Storage
Inert atmosphere (N₂/Ar), 2–8 °C, protect from

light

Synthesis Methodology (Suzuki-Miyaura Coupling)
The most robust synthetic route involves the palladium-catalyzed cross-coupling of 5-bromo-2-

thiophenecarboxaldehyde with 4-bromophenylboronic acid. This method is preferred over the

Vilsmeier-Haack formylation of 2-(4-bromophenyl)thiophene due to higher regioselectivity and

milder conditions.

Mechanism & Selectivity
The reaction relies on the chemoselectivity of the oxidative addition step. The C–Br bond on

the electron-deficient thiophene ring (activated by the electron-withdrawing formyl group) is

more reactive toward Pd(0) insertion than the C–Br bond on the electron-rich phenyl ring of the

boronic acid.

Experimental Protocol
Reagents:

5-Bromo-2-thiophenecarboxaldehyde (1.0 eq)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Bromophenylboronic acid (1.1 eq)

Catalyst: Pd(PPh₃)₄ (3–5 mol%)

Base: Na₂CO₃ (2.0 M aqueous solution)

Solvent: Toluene/Ethanol (4:1 v/v) or 1,2-Dimethoxyethane (DME)/Water

Step-by-Step Workflow:

Degassing: Charge a reaction flask with toluene and ethanol. Degas with N₂ for 30 minutes

to remove O₂ (critical to prevent Pd oxidation and homocoupling).

Addition: Add 5-bromo-2-thiophenecarboxaldehyde, 4-bromophenylboronic acid, and

aqueous Na₂CO₃ under N₂ flow.

Catalysis: Add Pd(PPh₃)₄ quickly. Seal the vessel.

Reflux: Heat to 80–90 °C for 12–16 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc

4:1).

Workup: Cool to RT. Dilute with water and extract with CH₂Cl₂ (3x). Wash combined organics

with brine, dry over anhydrous MgSO₄.

Purification: Concentrate in vacuo. Purify via silica gel column chromatography (Gradient:

Hexane → 5% EtOAc/Hexane) to yield the yellow solid.

Synthesis Workflow Diagram

Reactants:
5-Bromo-2-thiophenecarboxaldehyde

+ 4-Bromophenylboronic Acid

Conditions:
Pd(PPh3)4 (cat.), Na2CO3
Toluene/EtOH, 90°C, N2

Catalytic Cycle:
Oxidative Addition (Thiophene-Br)

Transmetallation
Reductive Elimination

Workup:
Extraction (DCM)

Wash (Brine)
Dry (MgSO4)

Target Product:
5-(4-Bromophenyl)thiophene-

2-carbaldehyde

Click to download full resolution via product page
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Caption: Optimized Suzuki-Miyaura cross-coupling workflow for the regioselective synthesis of

the target aldehyde.

Chemical Reactivity & Derivatization[2][3][4][5][6]
The molecule's utility stems from its ability to undergo orthogonal reactions at the aldehyde and

bromide sites.

A. Aldehyde Reactivity (C=O)
The formyl group at the C2 position of the thiophene is highly reactive due to the electron-

donating nature of the sulfur atom, which stabilizes the cationic character of the carbonyl

carbon.

Schiff Base Formation: Reaction with primary amines (R-NH₂) yields imines (azomethines),

widely used as ligands for metal complexes or as antimicrobial agents.

Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile)

yields vinyl nitriles, extending the π-conjugation for optoelectronic applications.

B. Aryl Bromide Reactivity (Ar-Br)
The bromine atom on the phenyl ring serves as a handle for further chain extension.

Buchwald-Hartwig Amination: Coupling with diarylamines (e.g., diphenylamine) yields

triphenylamine (TPA) derivatives, which are classic hole-transport materials in OLEDs.

Suzuki/Stille Coupling: Allows for the attachment of additional aryl or alkyl groups to create

oligothiophenes.

Reactivity Map

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-(4-Bromophenyl)
thiophene-2-carbaldehyde

Reaction: Primary Amine + Acid Cat.
(Schiff Base Formation)

 Aldehyde Site

Reaction: Malononitrile + Base
(Knoevenagel Condensation)

 Aldehyde Site

Reaction: Diarylamine + Pd Cat.
(Buchwald-Hartwig Amination)

 Bromide Site

Product: Antimicrobial Schiff Bases
(Bioactive Ligands)

Product: D-π-A Conjugated Systems
(NLO Materials / OPV)

Product: Triphenylamine Derivatives
(Hole Transport / OLEDs)

Click to download full resolution via product page

Caption: Orthogonal reactivity map demonstrating the dual-functional nature of the scaffold.

Applications
Optoelectronics (OLEDs & OPVs)
The molecule acts as a "bridge" in Donor-Acceptor systems.

Mechanism: The thiophene ring reduces the aromaticity resonance energy compared to

benzene, facilitating effective charge transfer (ICT) from the donor (phenyl end) to the

acceptor (aldehyde end).

Use Case: It is a precursor for Triphenylamine-Thiophene-Acceptor dyes used in Dye-

Sensitized Solar Cells (DSSCs). The bromine is replaced by a hole-transporting amine, and

the aldehyde is converted to a cyanoacrylic acid anchoring group.

Biological Probes & Therapeutics
Fluorescence: Derivatives often exhibit Aggregation-Induced Emission (AIE) properties when

coupled with bulky rotors (e.g., tetraphenylethene), making them useful for bio-imaging.

Antimicrobial Activity: Schiff bases derived from this aldehyde have shown efficacy against S.

aureus and E. coli by disrupting bacterial cell walls via chelation mechanisms.[2]
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Safety & Handling (MSDS Summary)
Hazards:

GHS07 (Warning): Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Avoid inhalation of dust/vapors.

Handling:

Use only in a chemical fume hood.

Wear nitrile gloves and safety goggles.

Incompatibility: Strong oxidizing agents and strong bases.

Disposal: Halogenated organic waste stream.
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Commercial Availability & CAS Verification

5-(4-Bromophenyl)thiophene-2-carbaldehyde (CAS 38401-70-6). BLD Pharm /

ChemScene Catalog. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1273530/docs?utm_src=pdf-body#5-4-bromophenyl-thiophene-2-carbaldehyde-technical-profile-application-guide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bldpharm.com%2F
https://www.benchchem.com/product/b1273530?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/other-organic-chemicals/versatility-thiophene-derivatives-2-4-bromophenyl-5-phenylthiophene-ga
https://nanobioletters.com/wp-content/uploads/2019/10/2284680884675681.pdf
https://www.benchchem.com/product/b1273530/docs#5-4-bromophenyl-thiophene-2-carbaldehyde-technical-profile-application-guide
https://www.benchchem.com/product/b1273530/docs#5-4-bromophenyl-thiophene-2-carbaldehyde-technical-profile-application-guide
https://www.benchchem.com/product/b1273530/docs#5-4-bromophenyl-thiophene-2-carbaldehyde-technical-profile-application-guide
https://www.benchchem.com/product/b1273530/docs#5-4-bromophenyl-thiophene-2-carbaldehyde-technical-profile-application-guide
https://www.benchchem.com/product/b1273530?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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